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Compound of Interest

Compound Name: Capreomycin Sulfate

Cat. No.: B1662203 Get Quote

Application Notes: Capreomycin Sulfate in
Research
Introduction

Capreomycin Sulfate is a cyclic polypeptide antibiotic derived from the bacterium

Streptomyces capreolus.[1][2] It is a crucial second-line agent in the treatment of multidrug-

resistant tuberculosis (MDR-TB).[1][3][4] For research purposes, Capreomycin Sulfate serves

as a vital tool for studying bacterial protein synthesis, antibiotic resistance mechanisms, and

the development of new anti-mycobacterial agents. Its primary mode of action involves the

inhibition of protein synthesis by targeting the bacterial ribosome.[1][5]

Mechanism of Action

Capreomycin Sulfate exerts its bacteriostatic and bactericidal effects by disrupting protein

synthesis within bacterial cells.[6] The mechanism involves several key interactions:

Ribosomal Binding: The antibiotic binds to the 70S ribosome, the site of protein synthesis. It

uniquely interacts with components of both the 30S and 50S ribosomal subunits.[1][7]

Inhibition of Translation: This binding interferes with the elongation phase of protein

synthesis.[1] It can cause misreading of the mRNA template and obstruct the normal

translocation process of tRNA and mRNA on the ribosome.[1]
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Structural Disruption: Evidence suggests Capreomycin binds across the ribosomal subunit

interface, utilizing specific 2'-O-methylations in both 16S and 23S rRNAs.[3][6] It may also

inhibit the crucial interaction between ribosomal proteins L10 and L12, which form the stalk

of the 50S subunit essential for recruiting translation factors.[4]

This targeted action against bacterial ribosomes makes Capreomycin a subject of interest in

studies on antibiotic mechanisms and resistance. Resistance can emerge through mutations in

ribosomal RNA or proteins that diminish the drug's binding affinity.[1]

Applications in Research

Antimicrobial Susceptibility Testing (AST): Used as a reference antibiotic in AST to determine

the susceptibility of Mycobacterium tuberculosis and other mycobacterial strains.

Mechanism of Action Studies: Employed to investigate the intricacies of bacterial ribosome

function and protein synthesis.

Drug Development: Serves as a scaffold or reference compound for the development of

novel antibiotics targeting MDR bacteria.

Cell Culture: Can be used as a selection agent in cell culture applications involving resistant

genes, though its broad-spectrum activity requires careful determination of the minimum

inhibitory concentration (MIC) to avoid cytotoxicity.[8]

Quantitative Data Summary
The following tables summarize key quantitative information for the use of Capreomycin
Sulfate in a research setting.

Table 1: Physicochemical Properties of Capreomycin Sulfate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/article/mechanism-of-action-of-capreomycin.htm
https://www.glpbio.com/capreomycin-sulfate.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4023752/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-capreomycin-sulfate
https://www.mpbio.com/media/productattachment/LS122019-EN-Antibiotics-for-Cell-Culture-Brochure.pdf
https://www.benchchem.com/product/b1662203?utm_src=pdf-body
https://www.benchchem.com/product/b1662203?utm_src=pdf-body
https://www.benchchem.com/product/b1662203?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 1405-37-4 [6][7]

Molecular Formula C₂₅H₄₄N₁₄O₇·H₂SO₄ [6]

Molecular Weight ~750.78 - 766.78 g/mol [6][9]

Appearance
White to off-white or slightly

yellowish amorphous powder
[10][11]

Table 2: Solubility of Capreomycin Sulfate

Solvent Solubility Notes Source(s)

Water
Freely soluble; ≥251.8

mg/mL

The sulfate salt form

enhances water

solubility. To aid

dissolution, warming

to 37°C and

sonication can be

applied.

[2][6][9][12]

DMSO <7.51 mg/mL

Some sources report

insolubility, indicating

it is not a preferred

solvent.

[6][12]

Ethanol Insoluble

Contradictory reports

exist, but generally

considered poorly

soluble in most

organic solvents.

[10][12]

Methanol Soluble [13]

Table 3: Storage and Stability of Capreomycin Sulfate
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Form
Storage
Temperature

Stability/Shelf-
Life

Recommendati
ons

Source(s)

Powder -20°C ≥ 4 years

Store in a tight,

desiccated

container.

[7][14][15]

Stock Solution

(Aqueous)
-20°C Up to 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[6]

Stock Solution

(Aqueous)
-80°C Up to 6 months

Recommended

for long-term

storage.

[6]

Aqueous

Solution

Room

Temperature
Stable at pH 4-8

Unstable in

strongly acidic or

basic conditions.

[10]

Experimental Protocols
Protocol 1: Preparation of a 50 mg/mL Capreomycin Sulfate Stock Solution

This protocol describes the preparation of a concentrated stock solution in water, which is the

recommended solvent.

Materials:

Capreomycin Sulfate powder

Sterile, nuclease-free water (e.g., Water for Injection or cell culture grade)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance and weigh paper/boat

Sterile serological pipettes or micropipettes with sterile tips

Vortex mixer
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Water bath or incubator set to 37°C (optional)

Ultrasonic bath (optional)

Sterile syringe filters (0.22 µm pore size)

Sterile cryovials for aliquoting

Procedure:

Aseptic Technique: Perform all steps in a laminar flow hood or biological safety cabinet to

maintain sterility.

Calculation: Determine the required mass of Capreomycin Sulfate powder. For example, to

prepare 10 mL of a 50 mg/mL stock solution, you will need:

10 mL × 50 mg/mL = 500 mg of Capreomycin Sulfate

Weighing: Carefully weigh the calculated amount of Capreomycin Sulfate powder using an

analytical balance.

Dissolution:

Transfer the powder to a sterile conical tube.

Add a portion (e.g., 8 mL for a 10 mL final volume) of sterile water to the tube.

Vortex the mixture thoroughly for 1-2 minutes until the powder is fully dissolved. The

solution should be clear and colorless.[10]

Troubleshooting: If dissolution is slow, warm the solution to 37°C for 10-15 minutes and/or

place it in an ultrasonic bath for a few minutes to aid solubility.[6][16]

Volume Adjustment: Once fully dissolved, add sterile water to reach the final desired volume

(e.g., 10 mL). Invert the tube several times to ensure a homogenous solution.

Sterilization:
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Draw the entire solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe tip.[17]

Dispense the solution through the filter into a new sterile container (e.g., a 15 mL conical

tube). This step removes any potential bacterial contamination.[17]

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use volumes (e.g., 100 µL or 1 mL)

in sterile cryovials.

Clearly label each aliquot with the name of the compound ("Capreomycin Sulfate"),

concentration (50 mg/mL), and the date of preparation.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[6]

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses.

Handle Capreomycin Sulfate powder in a well-ventilated area or a chemical fume hood to

avoid inhalation.

Refer to the Safety Data Sheet (SDS) for complete handling and disposal information.[11]
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Preparation

Sterilization & Storage

1. Weigh Capreomycin
Sulfate Powder

2. Add Sterile Water
to a Conical Tube

3. Vortex to Dissolve
(Warm/Sonicate if needed)

4. Adjust to Final Volume
with Sterile Water

5. Filter Sterilize
(0.22 µm Syringe Filter)

6. Aliquot into
Sterile Cryovials

7. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a sterile Capreomycin Sulfate stock solution.
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Mechanism of Inhibition

Capreomycin
Sulfate Bacterial 70S Ribosome

(30S & 50S Subunits)

Binds to Inhibition of
TranslationProtein Synthesis

(Elongation)
Mediates Blocked

Click to download full resolution via product page

Caption: Simplified pathway of Capreomycin's inhibition of protein synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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